4-[7-acetyl-3-(pentylsulfanyl)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepin-6-yl]-N,N-diethylaniline
4-[7-acetyl-3-(pentylsulfanyl)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepin-6-yl]-N,N-diethylaniline
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0942175
InChI:
InChI=1S/C27H33N5O2S/c1-5-8-11-18-35-27-28-25-24(29-30-27)22-12-9-10-13-23(22)32(19(4)33)26(34-25)20-14-16-21(17-15-20)31(6-2)7-3/h9-10,12-17,26H,5-8,11,18H2,1-4H3
SMILES:
CCCCCSC1=NC2=C(C3=CC=CC=C3N(C(O2)C4=CC=C(C=C4)N(CC)CC)C(=O)C)N=N1
Molecular Formula:
C27H33N5O2S
Molecular Weight:
491.6 g/mol
4-[7-acetyl-3-(pentylsulfanyl)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepin-6-yl]-N,N-diethylaniline
CAS No.:
Cat. No.: VC0942175
Molecular Formula: C27H33N5O2S
Molecular Weight: 491.6 g/mol
* For research use only. Not for human or veterinary use.
![4-[7-acetyl-3-(pentylsulfanyl)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepin-6-yl]-N,N-diethylaniline -](/images/no_structure.jpg)
Specification
| Molecular Formula | C27H33N5O2S |
|---|---|
| Molecular Weight | 491.6 g/mol |
| IUPAC Name | 1-[6-[4-(diethylamino)phenyl]-3-pentylsulfanyl-6H-[1,2,4]triazino[5,6-d][3,1]benzoxazepin-7-yl]ethanone |
| Standard InChI | InChI=1S/C27H33N5O2S/c1-5-8-11-18-35-27-28-25-24(29-30-27)22-12-9-10-13-23(22)32(19(4)33)26(34-25)20-14-16-21(17-15-20)31(6-2)7-3/h9-10,12-17,26H,5-8,11,18H2,1-4H3 |
| Standard InChI Key | PJAPNCZILZZVMB-UHFFFAOYSA-N |
| SMILES | CCCCCSC1=NC2=C(C3=CC=CC=C3N(C(O2)C4=CC=C(C=C4)N(CC)CC)C(=O)C)N=N1 |
| Canonical SMILES | CCCCCSC1=NC2=C(C3=CC=CC=C3N(C(O2)C4=CC=C(C=C4)N(CC)CC)C(=O)C)N=N1 |
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